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Introduction

Molten salt batteries, particularly sodium-metal halide systems like the ZEBRA (Zeolite Battery
Research Africa) battery, are a promising technology for large-scale energy storage due to their
high energy density, long cycle life, and the abundance of raw materials.[1][2] A key area of
research is the reduction of their high operating temperatures (typically 270-350°C) to lower
costs and improve longevity.[1][3] This technical guide explores the emerging potential of
sodium bromide (NaBr) as a key component in the molten salt electrolyte to address this
challenge and enhance overall battery performance. The addition of NaBr to the standard
sodium tetrachloroaluminate (NaAICls) electrolyte in sodium-nickel chloride (Na/NiClz) batteries
has been shown to significantly improve ionic conductivity and reduce cell impedance, paving
the way for intermediate-temperature operation.[4][5]

Core Principles and Electrochemical Reactions

A standard Na/NiClz battery consists of a molten sodium anode, a solid 3”-alumina ceramic
electrolyte that selectively conducts Na* ions, and a cathode composed of nickel powder and
sodium chloride (NaCl) immersed in a secondary molten salt electrolyte, NaAICla.[6] The
overall cell reaction is:

2Na + NiCl2 < 2NaCl + Ni
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The introduction of sodium bromide as an additive primarily modifies the composition and
properties of the secondary electrolyte. By partially or fully replacing NaCl with NaBr, the
melting point of the electrolyte can be lowered, and the ionic conductivity can be enhanced.[4]
This allows the battery to operate efficiently at lower temperatures.

The fundamental electrochemical reactions at the electrodes remain the same, but the kinetics
and transport properties within the cathode compartment are altered. The presence of bromide
ions influences the dissolution and precipitation of sodium halides and the morphology of the
nickel electrode during cycling.[5]

Quantitative Performance Data

The inclusion of sodium bromide in the electrolyte has a demonstrable impact on the
electrochemical performance of sodium-metal halide batteries. The following tables summarize
the key quantitative data available from recent research, comparing standard cells with NaBr-
modified cells.

Standard Na/NiClz NaBr-Modified

Performance Metric ) Reference
Cell Na/NiClz Cell
Operating
270 - 350 °C 150 - 190 °C [7118]
Temperature

. Up to 174 Wh/kg (at
Energy Density ~90 - 120 Wh/kg [2][9]
33.3 mA/cm?)

Data not explicitly

Power Density ~180 W/kg ] 9]
available

Coulombic Efficiency ~100% ~100% [2]

Capacity Retention ~33% at 0.5C ~80% at 0.5C [9]

Stable cycling
. >1000 cycles (at
Cycle Life demonstrated at [4107]

190°C) 150°C
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Electrolyte Property Standard NaAICla NaAICla with NaBr Reference
lonic Conductivity 1.2 x 10~> S/cm (for
) ~3.9 x 107 S/cm [5][10]
(Solid State, 30°C) NaAlBra)
_ _ Lowered (eutectic
Melting Point ~157 °C [4]
dependent)

Experimental Protocols

Detailed, step-by-step experimental protocols for the fabrication of NaBr-containing molten salt
batteries are not extensively published in a consolidated format. However, based on available
literature, the following general methodologies can be outlined.

Preparation of the NaBr-Containing Cathode

The cathode is a composite material typically consisting of the active material (e.g., Ni), the
sodium halide (NaCl and/or NaBr), and other additives to improve performance.

Materials:

Nickel (Ni) powder

Sodium chloride (NaCl) powder

Sodium bromide (NaBr) powder

Pore former (e.g., decomposable polymer) - optional, to improve morphology[5]

Sulfur or iron sulfide - optional, as additives to stabilize the electrode[2]
General Procedure:

e Mixing: The constituent powders (Ni, NaCl, NaBr, and any other additives) are thoroughly
mixed in the desired molar ratio. For a 50 mol% NaBr substitution, the molar ratio of NaCl to
NaBr would be 1:1. The ratio of Ni to the total sodium halide content is a critical parameter,
with ratios of 1.25 or higher showing good performance.[7]
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o Granulation: The mixed powder is pressed into a sheet and then granulated to a specific size
range (e.g., 300 um to 1 mm). This process helps in achieving a uniform packing density
within the cathode compartment.

o Heat Treatment (if applicable): If a pore former is used, a heat treatment step is required to
decompose the polymer and create a porous structure.

Preparation of the Molten Salt Electrolyte

The secondary electrolyte is typically prepared by mixing and melting the constituent salts.
Materials:

e Aluminum chloride (AICIs3)

e Sodium chloride (NaCl)

e Sodium bromide (NaBr)

General Procedure:

» Mixing: Anhydrous AICIs, NaCl, and NaBr are mixed in the desired molar ratio in an inert
atmosphere (e.g., an argon-filled glovebox) to prevent moisture contamination.

e Melting: The mixture is heated to a temperature above its melting point (e.g., 300°C) to form
a homogeneous molten salt.

 Purification (optional): The molten salt may undergo a purification step, such as electrolysis,
to remove impurities.

Cell Assembly

The assembly of a Na/NiClz cell is typically done in the discharged state, which avoids the
handling of highly reactive molten sodium.

Components:

e Anode current collector
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e Molten sodium (formed in-situ during the first charge)

e ["-alumina solid electrolyte (BASE) tube

o Prepared NaBr-containing cathode granules

o Prepared molten salt secondary electrolyte

» Cathode current collector

e Cell casing and sealing components

General Assembly Procedure (in an inert atmosphere):

e The B"-alumina tube is placed in the cell casing.

o The cathode granules (Ni/NaCl/NaBr mixture) are filled into the 3”-alumina tube.

e The molten secondary electrolyte (NaAICls-NaBr) is vacuume-infiltrated into the porous
cathode structure.

e The cathode current collector is inserted into the cathode compartment.

e The anode compartment is prepared, which will house the molten sodium once it is formed
during the initial charging cycle.

e The cell is hermetically sealed. The use of lower operating temperatures enabled by NaBr
may allow for the use of polymer seals instead of more expensive glass or ceramic-to-metal
seals.[7]

Electrochemical Testing

Procedure:

e Heating: The assembled cell is placed in a furnace and heated to the desired operating
temperature (e.g., 175°C).[4]

« Initial Charging: The first charge is critical as it forms the molten sodium anode from the
sodium chloride and sodium bromide in the cathode.
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o Galvanostatic Cycling: The cell is charged and discharged at constant current densities (C-
rates) between defined voltage limits to determine its capacity, coulombic efficiency, and
cycle life.

o Electrochemical Impedance Spectroscopy (EIS): EIS is used to measure the impedance of
the cell and its components to understand the effect of NaBr on the ionic conductivity and
charge transfer resistance.[5]
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Caption: Logical relationship of components in a NaBr-modified molten salt battery.

Experimental Workflow for Cell Fabrication and Testing
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Caption: General experimental workflow for fabricating and testing NaBr-modified cells.
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Conclusion and Future Outlook

The incorporation of sodium bromide into the molten salt electrolyte of sodium-nickel chloride
batteries presents a compelling strategy for lowering the operating temperature and enhancing
performance. The available data indicates a significant improvement in energy density and
capacity retention at intermediate temperatures. However, to fully realize the potential of NaBr-
modified molten salt batteries, further research is required to:

o Optimize Electrolyte Composition: Systematically investigate the optimal molar ratio of NaBr
in the NaAICla electrolyte to maximize ionic conductivity and electrochemical stability at lower
temperatures.

e Long-Term Cycling Stability: Conduct extensive long-term cycling tests to fully characterize
the cycle life and degradation mechanisms of NaBr-containing cells.

o Detailed Protocol Development: Establish and publish detailed, standardized protocols for
the preparation and assembly of these batteries to ensure reproducibility and facilitate further
research and development.

» Cost-Performance Analysis: Perform a thorough cost-performance analysis to quantify the
economic benefits of lower operating temperatures and the use of potentially less expensive
sealing materials.

By addressing these areas, the scientific and research community can further advance the
development of sodium bromide-based molten salt batteries as a viable and cost-effective
solution for large-scale energy storage applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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